Cas no 110953-70-3 (Α-CGRP (31-37) (CANINE, MOUSE, RAT))

• Product Name: Α-CGRP (31-37) (CANINE, MOUSE, RAT)
• CAS No: 110953-70-3
• MF: C₃₁H₄₇N₉O₁₁
• MW: 721.758587121964
• CID: 129031
• Update Time: 2025-10-23

Α-CGRP (31-37) (CANINE, MOUSE, RAT) Chemical and Physical Properties

Names and Identifiers

• L-Phenylalaninamide,L-asparaginyl-L-valylglycyl-L-seryl-L-a-glutamyl-L-alanyl- (9CI)
• ALPHA-CGRP (31-37) (RAT)
• α-CGRP (31-37) (canine, mouse, rat)
• Α-CGRP (31-37) (MOUSE, RAT)
• ALPHA-CALCITONIN GENE-RELATED PEPTIDE (31-37) (RAT)
• ALPHA-CGRP (31-37) (CANINE, MOUSE, RAT)
• H-ASN-VAL-GLY-SER-GLU-ALA-PHE-NH2
• a-CGRP (31-37) (canine, Mouse, rat)
• CID 91872916
• L-Phenylalaninamide, L-asparaginyl-L-valylglycyl-L-seryl-L-α-glutamyl-L-alanyl-
• CGRP-(31-37)
• α-CGRP (31-37)
• Α-CGRP (31-37) (CANINE, MOUSE, RAT)

• Inchi： 1S/C31H47N9O11/c1-15(2)25(40-28(48)18(32)12-22(33)42)31(51)35-13-23(43)37-21(14-41)30(50)38-19(9-10-24(44)45)29(49)36-16(3)27(47)39-20(26(34)46)11-17-7-5-4-6-8-17/h4-8,15-16,18-21,25,41H,9-14,32H2,1-3H3,(H2,33,42)(H2,34,46)(H,35,51)(H,36,49)(H,37,43)(H,38,50)(H,39,47)(H,40,48)(H,44,45)/t16-,18-,19-,20-,21-,25-/m0/s1
• InChI Key： CKZMJBVMAZQMDC-RKQNWYALSA-N
• SMILES： O=C([C@H](C(C)C)NC([C@H](CC(N)=O)N)=O)NCC(N[C@@H](CO)C(N[C@H](C(N[C@@H](C)C(N[C@H](C(N)=O)CC1C=CC=CC=1)=O)=O)CCC(=O)O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 51
• Rotatable Bond Count: 22
• Complexity: 1270
• Topological Polar Surface Area: 344

Α-CGRP (31-37) (CANINE, MOUSE, RAT) Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Α-CGRP (31-37) (CANINE, MOUSE, RAT)

Α-CGRP (31-37) (Canine, Mouse, Rat): A Comprehensive Overview

The compound with CAS No. 110953-70-3, commonly referred to as Α-CGRP (31-37), is a peptide fragment derived from the calcitonin gene-related peptide (CGRP) family. This peptide has garnered significant attention in the scientific community due to its role in various physiological and pathological processes, particularly in the context of pain signaling and neurogenic inflammation. The Α-CGRP (31-37) fragment is specifically studied in canine, mouse, and rat models, making it a valuable tool for comparative research across species.

Recent advancements in peptide research have shed light on the structural and functional properties of Α-CGRP (31-37). The peptide consists of seven amino acids, with a sequence that is highly conserved across species, including dogs, mice, and rats. This conservation underscores its evolutionary importance and suggests that it plays a critical role in maintaining physiological homeostasis. Studies have demonstrated that Α-CGRP (31-37) exhibits potent vasodilatory effects, which are mediated through its interaction with the CGRP receptor complex. This receptor-mediated signaling pathway is implicated in both acute and chronic pain states, making Α-CGRP (31-37) a promising target for therapeutic interventions.

In recent years, researchers have focused on elucidating the mechanisms by which Α-CGRP (31-37) modulates nociceptive pathways. Preclinical studies in rodent models have shown that administration of Α-CGRP (31-37) can induce hyperalgesia and allodynia, mimicking symptoms of chronic pain conditions such as migraine and arthritis. These findings have prompted further investigation into the potential use of Α-CGRP (Canine, Mouse, Rat) as a biomarker for pain assessment and management.

Moreover, the application of Α-CGRP (Canine, Mouse, Rat) in translational research has expanded its utility beyond basic science. For instance, comparative studies between canine and rodent models have revealed species-specific differences in peptide activity, which are critical for extrapolating findings to human clinical settings. Such studies highlight the importance of using appropriate animal models when developing CGRP-targeted therapies.

Another area of active research involves the role of Α-CGRP (Canine, Mouse, Rat) in neurogenic inflammation. Experimental evidence suggests that this peptide acts synergistically with other pro-inflammatory mediators to amplify immune responses during tissue injury or infection. Understanding these interactions could pave the way for novel anti-inflammatory strategies that target CGRP signaling pathways.

In summary, Α-CGRP (Canine, Mouse, Rat), with CAS No. 110953-70-3, represents a significant area of investigation in peptide biology and pain research. Its conserved structure across species underscores its evolutionary importance, while its diverse functional roles highlight its potential as a therapeutic target. As research continues to uncover new insights into CGRP biology, the utility of Α-CGRP (Canine, Mouse, Rat) as a tool for advancing medical science is likely to grow.